Cas no 627487-22-3 (7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one)

7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one structure
627487-22-3 structure
Product Name:7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one
CAS No:627487-22-3
Molecular Formula:C16H17NO5S
Molecular Weight:335.374883413315
CID:6503419

7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one Properties

Names and Identifiers

    • 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one
    • 7,8-dimethoxy-3-(4-morpholinylcarbonyl)-1H-isothiochromen-1-one
    • 1H-2-Benzothiopyran-1-one, 7,8-dimethoxy-3-(4-morpholinylcarbonyl)-
    • InChIKey: NVEBLKXNXPZVPS-UHFFFAOYSA-N
    • Inchi: 1S/C16H17NO5S/c1-20-11-4-3-10-9-12(15(18)17-5-7-22-8-6-17)23-16(19)13(10)14(11)21-2/h3-4,9H,5-8H2,1-2H3
    • SMILES: C1(C(N2CCOCC2)=O)SC(=O)C2=C(OC)C(OC)=CC=C2C=1

Experimental Properties

  • Boiling Point: 589.8±50.0 °C(Predicted)
  • pka: -1.46±0.20(Predicted)
  • Density: 1.355±0.06 g/cm3(Predicted)

7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Life Chemicals
F1552-0167-2μmol
7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one
627487-22-3 90%+
2μl
$57.0

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